2-butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

Specification

• Molecular Formula: C18H18N6O2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 8-butyl-2-(5-methyl-1H-1,2,4-triazol-3-yl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• Standard InChI: InChI=1S/C18H18N6O2/c1-3-4-7-23-8-5-14-12(16(23)25)10-13-15(20-14)6-9-24(17(13)26)18-19-11(2)21-22-18/h5-6,8-10H,3-4,7H2,1-2H3,(H,19,21,22)
• Standard InChI Key: RXDSLRVHWCLUDB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CC2=NC3=C(C=C2C1=O)C(=O)N(C=C3)C4=NNC(=N4)C

Introduction

2-Butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b]naphthyridine-1,9(2H,8H)-dione is a complex organic compound characterized by its unique structure, which combines a pyrido[4,3-b]naphthyridine core with a triazole moiety. This compound features a butyl group and a 3-methyl-1H-1,2,4-triazole substituent, contributing to its potential biological and chemical activities.

Structural Features and Reactivity

The compound's structure includes a pyrido[4,3-b]naphthyridine backbone, which is known for its pharmacological properties, including antitumor and anti-inflammatory activities. The presence of the triazole ring is significant due to its known antimicrobial and antifungal properties. The reactivity of this compound can be explored through various chemical transformations typical for triazole and naphthyridine derivatives, which may include reactions that enhance its biological activity or alter its physical properties.

Synthesis and Potential Applications

The synthesis of 2-butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b]naphthyridine-1,9(2H,8H)-dione can be achieved through multi-step synthetic routes. Each step must be optimized for yield and purity to ensure successful synthesis. The potential applications of this compound span various fields, including therapeutic applications against fungal infections or cancer, given the antifungal properties of triazoles and the antitumor activities associated with naphthyridines.

Comparison with Similar Compounds

Several compounds share structural features with 2-butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b]naphthyridine-1,9(2H,8H)-dione. Here is a comparison table highlighting some notable examples:

Compound Name	Structural Features	Biological Activity
5-Methyltriazole	Triazole ring	Antifungal
Naphthyridine Derivative A	Naphthyridine core	Antitumor
Triazole-based Antifungal	Triazole ring	Antifungal
Pyridinyl Triazole	Pyridine and triazole	Antimicrobial
2-Butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b]naphthyridine-1,9(2H,8H)-dione	Pyrido[4,3-b]naphthyridine and triazole	Potential antifungal and antitumor activities

The uniqueness of 2-butyl-8-(3-methyl-1H-1,2,4-triazol-5-yl)pyrido[4,3-b]naphthyridine-1,9(2H,8H)-dione lies in its combination of both naphthyridine and triazole functionalities within a single molecular framework, which may enhance its biological activity compared to compounds that possess only one of these features.